Cas no 2680741-60-8 (Tert-butyl 3-(hydroxymethyl)-3-methyl-4-(2,2,2-trifluoroacetyl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 3-(hydroxymethyl)-3-methyl-4-(2,2,2-trifluoroacetyl)piperazine-1-carboxylate
• CAS No: 2680741-60-8
• MF: C₁₃H₂₁F₃N₂O₄
• MW: 326.312054395676
• CID: 5627016
• PubChem ID: 165927801
• Update Time: 2025-07-23

Tert-butyl 3-(hydroxymethyl)-3-methyl-4-(2,2,2-trifluoroacetyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680741-60-8
• tert-butyl 3-(hydroxymethyl)-3-methyl-4-(2,2,2-trifluoroacetyl)piperazine-1-carboxylate
• EN300-28308863
• Tert-butyl 3-(hydroxymethyl)-3-methyl-4-(2,2,2-trifluoroacetyl)piperazine-1-carboxylate

• Inchi： 1S/C13H21F3N2O4/c1-11(2,3)22-10(21)17-5-6-18(9(20)13(14,15)16)12(4,7-17)8-19/h19H,5-8H2,1-4H3
• InChI Key： ORFPNMJEKHNAPE-UHFFFAOYSA-N
• SMILES： FC(C(N1CCN(C(=O)OC(C)(C)C)CC1(C)CO)=O)(F)F

Computed Properties

• Exact Mass: 326.14534164g/mol
• Monoisotopic Mass: 326.14534164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.1Ų

Additional information on Tert-butyl 3-(hydroxymethyl)-3-methyl-4-(2,2,2-trifluoroacetyl)piperazine-1-carboxylate

Tert-butyl 3-(hydroxymethyl)-3-methyl-4-(2,2,2-trifluoroacetyl)piperazine-1-carboxylate (CAS No. 2680741-60-8): A Comprehensive Overview

Tert-butyl 3-(hydroxymethyl)-3-methyl-4-(2,2,2-trifluoroacetyl)piperazine-1-carboxylate, identified by its CAS number 2680741-60-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the piperazine class, a heterocyclic amine known for its diverse biological activities and utility in medicinal chemistry. The unique structural features of this molecule, including the presence of a tert-butyl group, a hydroxymethyl moiety, and a 2,2,2-trifluoroacetyl substituent, contribute to its distinct chemical properties and potential applications in synthetic chemistry and pharmacology.

The structure of Tert-butyl 3-(hydroxymethyl)-3-methyl-4-(2,2,2-trifluoroacetyl)piperazine-1-carboxylate exhibits a complex arrangement of functional groups that make it a versatile intermediate in the synthesis of more complex molecules. The tert-butyl group provides steric hindrance, which can influence the reactivity and selectivity of subsequent chemical transformations. The hydroxymethyl group introduces hydrophilicity and potential hydrogen bonding capabilities, while the 2,2,2-trifluoroacetyl moiety enhances lipophilicity and can participate in various interactions with biological targets. These features make the compound a valuable building block for the development of novel therapeutic agents.

In recent years, there has been growing interest in the exploration of piperazine derivatives due to their broad spectrum of biological activities. Piperazines are known to exhibit properties such as antipsychotic, antidepressant, antihistaminic, and anti-inflammatory effects. The specific modifications present in Tert-butyl 3-(hydroxymethyl)-3-methyl-4-(2,2,2-trifluoroacetyl)piperazine-1-carboxylate may confer unique pharmacological properties that make it suitable for targeting specific disease mechanisms. For instance, the trifluoroacetyl group is often employed in drug design to improve metabolic stability and binding affinity to biological receptors.

One of the most compelling aspects of this compound is its potential application in the development of neuropharmacological agents. Piperazine derivatives have been extensively studied for their role in modulating neurotransmitter systems. The presence of both hydrophobic and hydrophilic regions in Tert-butyl 3-(hydroxymethyl)-3-methyl-4-(2,2,2-trifluoroacetyl)piperazine-1-carboxylate suggests that it could interact effectively with membrane-bound receptors involved in central nervous system (CNS) function. This makes it a promising candidate for further investigation in the treatment of neurological disorders such as depression, anxiety disorders, and neurodegenerative diseases.

Furthermore, the compound's structural motifs are reminiscent of known pharmacophores found in marketed drugs. For example, the trifluoroacetyl group is a common feature in antiviral and antibacterial agents due to its ability to enhance binding interactions with enzymes and receptors. The hydroxymethyl group could serve as a site for further functionalization to introduce additional pharmacological properties or to improve solubility profiles. These characteristics position Tert-butyl 3-(hydroxymethyl)-3-methyl-4-(2,2,2-trifluoroacetyl)piperazine-1-carboxylate as a valuable scaffold for medicinal chemists seeking to develop next-generation therapeutics.

Recent advancements in computational chemistry and drug design have enabled more efficient screening and optimization of potential drug candidates. The unique structural features of Tert-butyl 3-(hydroxymethyl)-3-methyl-4-(2,2,2-trifluoroacetyl)piperazine-1-carboxylate make it an attractive candidate for virtual screening against large databases of biological targets. High-throughput virtual screening (HTVS) combined with molecular docking simulations can help identify novel binding interactions and guide the design of derivative compounds with enhanced potency and selectivity.

The synthesis of Tert-butyl 3-(hydroxymethyl)-3-methyl-4-(2,2,2-trifluoroacetyl)piperazine-1-carboxylate presents an interesting challenge due to the complexity of its structure. However polarizing techniques such as nucleophilic substitution reactions or condensation reactions may be employed to construct the core piperazine ring followed by functionalization at various positions. The introduction of the tert-butyl group requires careful control over reaction conditions to avoid unwanted side products. Similarly, protecting group strategies may be necessary to safeguard reactive sites during synthetic transformations.

In conclusion, Tert-butyl 3-(hydroxymethyl)-3-methyl-4-(2,2-dimethoxy acetoxy)methoxy)carbonyl) piperidinecarboxylic acid bis(tetrahydropyranyl) ether (CAS No:2680741 -60 -8) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and diverse functional groups make it a versatile intermediate for synthesizing novel therapeutic agents targeting various diseases including neurological disorders, cardiovascular diseases,and inflammatory conditions, cancer among others, diabetes, etc.. As computational methods continue to advance, Tert-butyl 3-hydroxy methyl -methylene -methylene -methylene -methylene -methylene carbonyl) piperidinecarboxylic acid bis(tetrahydropyranyl) ether (CAS No:2680741 -60 -8) will undoubtedly play an increasingly important role in drug discovery efforts aimed at improving human health.